Cas no 57258-51-2 (2,4-Hexadien-1-ol, 4-methyl-, (E,E)-)

• Product Name: 2,4-Hexadien-1-ol, 4-methyl-, (E,E)-
• CAS No: 57258-51-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 345973
• PubChem ID: 54232523
• Update Time: 2025-04-19

2,4-Hexadien-1-ol, 4-methyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadien-1-ol, 4-methyl-, (E,E)-
• 4-methylhexa-2,4-dien-1-ol
• DTXSID90709939
• 57258-51-2

• Inchi： 1S/C7H12O/c1-3-7(2)5-4-6-8/h3-5,8H,6H2,1-2H3
• InChI Key： WGDNYTTYAVSARF-UHFFFAOYSA-N
• SMILES： OCC=CC(C)=CC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols